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Compound of Interest

Compound Name: MS023 dihydrochloride

Cat. No.: B2789798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidance on the preparation, storage, and handling of stock

solutions of MS023 dihydrochloride, a potent and selective inhibitor of type I protein arginine

methyltransferases (PRMTs). Adherence to these protocols is crucial for ensuring the accuracy

and reproducibility of experimental results.

Introduction to MS023 Dihydrochloride
MS023 dihydrochloride is a cell-active small molecule inhibitor that selectively targets type I

PRMTs, including PRMT1, PRMT3, PRMT4, PRMT6, and PRMT8.[1][2][3] It exhibits high

potency, with IC50 values in the nanomolar range for these enzymes.[1][3][4] Due to its

selectivity, MS023 is a valuable tool for investigating the biological roles of type I PRMTs in

various cellular processes, including gene expression, and for exploring their potential as

therapeutic targets in diseases such as cancer.[5][6] The compound acts by binding to the

substrate-binding site of the enzymes, thereby inhibiting their methyltransferase activity.[5] This

leads to a reduction in the asymmetric dimethylation of arginine residues on histone and non-

histone proteins.[4][5]
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A summary of the key chemical and physical properties of MS023 dihydrochloride is

presented in the table below.

Property Value

Molecular Formula C₁₇H₂₅N₃O·2HCl[2]

Molecular Weight 360.32 g/mol [2][3][6]

CAS Number 1992047-64-9[1][2]

Appearance Gray to gray-purple solid[1] or pink solid[6]

Purity ≥98%[2][3]

Solubility Data
The solubility of MS023 dihydrochloride in various solvents is critical for the preparation of

stock solutions. It is important to use high-purity, anhydrous solvents to maximize solubility and

stability.

Solvent Solubility

DMSO ≥ 150 mg/mL (416.30 mM)[1]

Water
33.33 mg/mL (92.50 mM); may require

sonication[1]

Ethanol 30 mg/mL[7]

DMF 30 mg/mL[7]

PBS (pH 7.2) 10 mg/mL[7]

Note: The use of fresh, high-quality DMSO is recommended as it is hygroscopic and absorbed

moisture can reduce the solubility of the compound.[4][8]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of MS023 dihydrochloride
in dimethyl sulfoxide (DMSO).

Materials:

MS023 dihydrochloride powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator

Procedure:

Equilibrate Reagents: Allow the vial of MS023 dihydrochloride powder and the DMSO to

come to room temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of MS023 dihydrochloride powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.60 mg of MS023 dihydrochloride (Molecular Weight = 360.32 g/mol ).

Solvent Addition: Add the calculated volume of DMSO to the tube containing the MS023
dihydrochloride powder. For 3.60 mg of powder, add 1 mL of DMSO to achieve a 10 mM

concentration.

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. If

necessary, brief sonication in a water bath can aid in dissolution. Visually inspect the solution

to ensure there are no undissolved particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1] When stored under nitrogen, the stability at -80°C can

be extended.[1]

Stock Solution Preparation Workflow

Start: Equilibrate Reagents

Weigh MS023 Dihydrochloride
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Caption: Workflow for preparing MS023 dihydrochloride stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/ms023-dihydrochloride.html
https://www.medchemexpress.com/ms023-dihydrochloride.html
https://www.benchchem.com/product/b2789798?utm_src=pdf-body-img
https://www.benchchem.com/product/b2789798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2789798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway Inhibition
MS023 dihydrochloride primarily targets and inhibits Type I Protein Arginine

Methyltransferases (PRMTs). This inhibition disrupts the transfer of methyl groups from S-

adenosyl-L-methionine (SAM) to arginine residues on histone and non-histone protein

substrates. The consequence is a reduction in asymmetric dimethylarginine (ADMA) levels, a

key post-translational modification that influences numerous cellular processes.

Inhibitory Action of MS023 on Type I PRMTs
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Caption: MS023 inhibits Type I PRMTs, blocking protein methylation.

Application in Cell-Based Assays
When using the MS023 dihydrochloride stock solution for cell-based assays, it is crucial to

dilute it to the final working concentration in the appropriate cell culture medium. To minimize

solvent toxicity, the final concentration of DMSO in the culture medium should generally be kept

below 0.5%, with 0.1% being preferable. A vehicle control (culture medium with the same final

concentration of DMSO) should always be included in experiments.

Safety Precautions
MS023 dihydrochloride is intended for research use only. Standard laboratory safety

practices should be followed when handling this compound. This includes wearing appropriate
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personal protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Handle

the powder in a chemical fume hood to avoid inhalation. For detailed safety information, refer to

the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2789798?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2789798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

